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Compound of Interest

Compound Name: 4,4'-oxydiphthalic acid

CAS No.: 7717-76-2

Cat. No.: B1593796

Get Quote

CAS Number: 1823-59-2 Molecular Formula: C₁₆H₆O₇ Molecular Weight: 310.21 g/mol [1][2][3]

Part 1: Executive Summary & Strategic Utility
4,4'-Oxydiphthalic anhydride (ODPA) represents a critical inflection point in high-performance

polymer chemistry.[4] Unlike rigid dianhydrides such as Pyromellitic Dianhydride (PMDA),

ODPA incorporates a central ether (-O-) linkage between two phthalic anhydride moieties. This

structural feature introduces necessary chain flexibility without sacrificing high-temperature

stability (

).

For drug development and biomedical researchers, ODPA is not an Active Pharmaceutical

Ingredient (API) but a foundational biomaterial precursor. It is the primary monomer used to

synthesize soluble, thermoplastic, and biocompatible polyimides required for:

Flexible Bio-Electronics: Neural probes and ECoG arrays requiring conformability to soft

tissue.
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Pharmaceutical Filtration: Solvent-resistant nanofiltration membranes for API purification.

Medical Device Coatings: Insulating layers for pacemakers and cochlear implants due to

superior dielectric properties and hydrolytic stability.

Part 2: Molecular Architecture & Properties
The "ether effect" is the defining characteristic of ODPA. The bond angle of the oxygen atom

disrupts the planar stacking of the polymer chains, resulting in:

Enhanced Solubility: Unlike PMDA-based polyimides, ODPA-based variants are often

soluble in polar aprotic solvents (NMP, DMAc), facilitating solution processing.

Melt Processability: The flexibility lowers the melt viscosity, allowing for thermoplastic

molding.

Optical Clarity: Disruption of Charge Transfer Complexes (CTC) reduces the characteristic

yellow color of polyimides, essential for optical sensors.

Table 1: Physicochemical Specifications
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Property Specification Relevance to Protocol

Appearance
White to off-white crystalline

powder

Color indicates purity;

yellowing suggests hydrolysis

or oxidation.

Melting Point 225°C – 229°C

Sharp melting point confirms

monomer purity before

polymerization.

Purity (HPLC) 99.0%

Impurities >1% causes chain

termination, drastically

reducing polymer molecular

weight.

Moisture Sensitivity High
Hydrolyzes to tetra-acid; must

be stored under inert gas.[5]

Solubility

Reacts with alcohols/amines;

Soluble in DMAc, DMF (upon

reaction)

Solvent choice is critical for

Polyamic Acid (PAA) synthesis.

Part 3: Synthesis & Polymerization Protocols[4]
The Synthesis of ODPA Monomer (Contextual)
Note: While most labs purchase ODPA, understanding its origin aids in impurity profiling. ODPA

is typically synthesized via the coupling of 4-chlorophthalic anhydride using a base (potassium

carbonate) and a phase transfer catalyst in a high-boiling solvent (e.g., o-dichlorobenzene).

Impurity Watch: Residual chloride ions from this process can be cytotoxic. Ensure purchased

ODPA is "Electronic/Biomedical Grade" with low ionic content (< 5 ppm).

Protocol: Two-Step Synthesis of ODPA-ODA Polyimide
Objective: Synthesis of a flexible, high-molecular-weight Polyimide film for biomedical

substrates. Reactants:

Monomer A: 4,4'-Oxydiphthalic Anhydride (ODPA) - Sublimed grade recommended.
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Monomer B: 4,4'-Oxydianiline (ODA) - Recrystallized.

Solvent: N,N-Dimethylacetamide (DMAc) - Anhydrous (<50 ppm water).

Phase 1: Polyamic Acid (PAA) Formation
Rationale: This step creates the soluble precursor. Stoichiometry must be exactly 1:1 to

achieve high viscosity (molecular weight).

Setup: Flame-dry a 3-neck round bottom flask. Purge with dry Nitrogen (

) for 30 mins.

Diamine Dissolution: Add ODA (2.002 g, 10 mmol) to the flask. Add DMAc (18 mL) and stir at

room temperature until fully dissolved.

Monomer Addition: Add ODPA (3.102 g, 10 mmol) in three equal portions over 30 minutes.

Why? Exothermic reaction control. Rapid addition causes local overheating and gelation.

Reaction: Stir continuously under

flow at

for 1 hour, then allow to warm to room temperature (25°C) for 24 hours.

Target: Viscous, honey-like solution (Inherent Viscosity > 0.8 dL/g).

Phase 2: Thermal Imidization (Film Casting)
Rationale: Cyclodehydration converts PAA to Polyimide. Slow heating prevents solvent bubbles

and film cracking.

Casting: Pour PAA solution onto a clean glass or silicon wafer. Use a doctor blade to set

thickness (e.g., 500

wet thickness).

Stepwise Curing Program: Place in a vacuum oven or forced-air oven.
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80°C (1 hr): Solvent evaporation (removes bulk DMAc).

150°C (1 hr): Pre-imidization.

200°C (1 hr): Imidization accelerates.

250°C (1 hr): Final cure.

300°C (1 hr): Annealing (removes residual stress).

Cooling: Slow cool to RT to prevent warping.

Part 4: Visualization of Mechanisms
Diagram 1: Reaction Mechanism (PAA to PI)
This diagram illustrates the nucleophilic attack of the diamine on the ODPA anhydride ring,

followed by the ring-closure (imidization).
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Caption: Stepwise polymerization pathway from ODPA monomer to thermally stable Polyimide

network.

Diagram 2: Biomedical Application Workflow
Workflow for fabricating a flexible neural probe using ODPA-based polyimide.
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Caption: Fabrication workflow for flexible bio-electronics using ODPA-PI as the dielectric

substrate.
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Part 5: Characterization & Quality Control
To validate the synthesis, the following analytical methods are mandatory.

Table 2: Characterization Matrix
Method Target Signal Interpretation

FTIR Spectroscopy

1780 cm⁻¹ (C=O asym), 1720

cm⁻¹ (C=O sym), 1380 cm⁻¹

(C-N)

Appearance of imide peaks

and disappearance of Amide

(1660 cm⁻¹) and OH (3200-

3400 cm⁻¹) peaks confirms

complete imidization.

DSC (Thermal) detection

ODPA-ODA typically shows

. Lower

implies residual solvent or low

molecular weight.

TGA (Stability) (5% Weight Loss)

Should be

in

. Early weight loss indicates

trapped solvent (DMAc).

Inherent Viscosity
0.5% conc. in

or NMP

Value > 0.8 dL/g indicates high

molecular weight suitable for

robust films.

Part 6: Safety & Handling (SDS Summary)
Hazard Statements:

H318: Causes serious eye damage.[5][6] (Hydrolysis creates acid which burns cornea).

H317: May cause an allergic skin reaction.

H412: Harmful to aquatic life with long-lasting effects.[5][6][7][8]
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Handling Protocols:

Moisture Control: ODPA converts to 4,4'-oxydiphthalic acid upon exposure to humidity. This

acid is non-reactive in the anhydride polymerization pathway, killing the stoichiometry.

Action: Store in a desiccator or glovebox. Re-sublime if left open > 1 hour.

PPE: Wear nitrile gloves and tightly fitting safety goggles. Use a fume hood to avoid dust

inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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